Cas no 17408-39-8 (3-Benzoyl-2-phenylpyrazolo(1,5-a)pyridine)

• Product Name: 3-Benzoyl-2-phenylpyrazolo(1,5-a)pyridine
• CAS No: 17408-39-8
• MF: C₂₀H₁₄N₂O
• MW: 298.33796453476
• CID: 2658847
• PubChem ID: 613616
• Update Time: 2025-04-21

3-Benzoyl-2-phenylpyrazolo(1,5-a)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Benzoyl-2-phenylpyrazolo[1,5-a]pyridine
• phenyl-(2-phenylpyrazolo[1,5-a]pyridin-3-yl)methanone
• DTXSID30346625
• Phenyl(2-phenylpyrazolo[1,5-a]pyridin-3-yl)methanone #
• Ketone, phenyl 2-phenylpyrazolo(1,5-a)pyridin-3-yl
• 17408-39-8
• 3-Benzoyl-2-phenylpyrazolo(1,5-a)pyridine
• Ketone, phenyl 2-phenylpyrazolo[1,5-a]pyridin-3-yl
• DTXCID20297697

• Inchi： 1S/C20H14N2O/c23-20(16-11-5-2-6-12-16)18-17-13-7-8-14-22(17)21-19(18)15-9-3-1-4-10-15/h1-14H
• InChI Key： APZZXOUIPZBQFG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(C2C=CC=CC=2)=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 298.110613074Da
• Monoisotopic Mass: 298.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.4Ų